Cas no 652903-51-0 (Benzene, 1,2,3-tris(decyloxy)-5-isocyanato-)

• Product Name: Benzene, 1,2,3-tris(decyloxy)-5-isocyanato-
• CAS No: 652903-51-0
• MF: C₃₇H₆₅NO₄
• MW: 587.916311979294
• CID: 401591
• PubChem ID: 71376327
• Update Time: 2025-04-19

Benzene, 1,2,3-tris(decyloxy)-5-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-tris(decyloxy)-5-isocyanato-
• 1,2,3-tris-decoxy-5-isocyanatobenzene
• 652903-51-0
• DTXSID40799022
• 1,2,3-TRIS(DECYLOXY)-5-ISOCYANATOBENZENE

• Inchi： 1S/C37H65NO4/c1-4-7-10-13-16-19-22-25-28-40-35-31-34(38-33-39)32-36(41-29-26-23-20-17-14-11-8-5-2)37(35)42-30-27-24-21-18-15-12-9-6-3/h31-32H,4-30H2,1-3H3
• InChI Key： ZPQWVWUDYFHZLP-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(=CC=1OCCCCCCCCCC)N=C=O)OCCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 587.49165
• Monoisotopic Mass: 587.49135955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 31
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.1
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• PSA: 57.12